2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 3-(4-chloro-3-hydroxyphenyl)-5-fluorobenzoate
• InChI: InChI=1S/C14H10ClFO3/c1-19-14(18)10-4-9(5-11(16)6-10)8-2-3-12(15)13(17)7-8/h2-7,17H,1H3
• InChI Key: RDDAFCSGNXYDSF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=CC(=C(C=C2)Cl)O)F
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID00686126
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261991-21-2

Description

2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (CFMCP) is an organic compound that has been studied for its potential applications in scientific research. It is a white, crystalline solid with a melting point of 94-96°C. CFMCP has a wide range of uses in organic synthesis, including the preparation of pharmaceuticals, agrochemicals, and other specialty chemicals. It has also been studied for its potential as an antimicrobial agent, a potential drug target, and a potential industrial catalyst.

Scientific Research Applications

2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% has been studied for its potential applications in scientific research. It has been used as a model for the study of enzyme catalysis and drug action. It has also been used to study the mechanism of action of drugs, as well as the biochemical and physiological effects of drugs. Additionally, 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% has been used to study the structure-activity relationships of drugs and to study the pharmacological properties of drugs.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% is not well understood. However, it is believed that it acts as an inhibitor of enzymes involved in the metabolism of drugs. It is also believed to act as a modulator of drug-receptor interactions.
Biochemical and Physiological Effects
2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, it has been shown to modulate the activity of neurotransmitter receptors and to affect the activity of ion channels.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is stable and easy to handle. Additionally, it has a wide range of uses in organic synthesis and can be synthesized using a variety of methods. However, there are some limitations to its use in laboratory experiments. It is not soluble in water, and it is not very soluble in organic solvents. Additionally, it is not very stable when exposed to light or air.

Future Directions

There are several potential future directions for research involving 2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%. These include further studies of its mechanism of action, its potential applications in drug development, and its potential as an industrial catalyst. Additionally, further studies of its biochemical and physiological effects and its potential as an antimicrobial agent are warranted. Additionally, further studies of its structure-activity relationships and its potential use in the preparation of pharmaceuticals, agrochemicals, and other specialty chemicals are also potential areas of research.

Synthesis Methods

2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% can be synthesized using a variety of methods. The most commonly used method is a two-step synthesis. The first step involves the reaction of 2-chloro-5-methoxycarbonylphenol with 3-fluoro-5-methoxycarbonylphenyl bromide in the presence of a base. The second step involves the deprotection of the resulting product with a suitable base.